1-acetyl-4-(2,5-difluorobenzyl)piperazine

• IUPAC Name: 1-[4-[(2,5-difluorophenyl)methyl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C13H16F2N2O/c1-10(18)17-6-4-16(5-7-17)9-11-8-12(14)2-3-13(11)15/h2-3,8H,4-7,9H2,1H3
• InChI Key: LLQOLZMKSIJELG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C13H16F2N2O
• Molecular Weight: 254.28 g/mol

Description

1-acetyl-4-(2,5-difluorobenzyl)piperazine is a chemical compound that has been studied for its potential use in scientific research. It is a piperazine derivative and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-acetyl-4-(2,5-difluorobenzyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. It may also have an effect on the glutamate system.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which may be responsible for its potential therapeutic effects. It has also been found to have anxiolytic and antipsychotic effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-acetyl-4-(2,5-difluorobenzyl)piperazine is that it has been found to be relatively safe and well-tolerated in animal studies. This makes it a potential candidate for further research and development. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop as a therapeutic agent.

Future Directions

There are several future directions for research on 1-acetyl-4-(2,5-difluorobenzyl)piperazine. One direction is to further investigate its potential therapeutic effects in the treatment of anxiety, depression, and schizophrenia. Another direction is to investigate its effects on the glutamate system and its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand its mechanism of action and to develop it as a therapeutic agent.
Conclusion:
In conclusion, this compound is a piperazine derivative that has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, making it useful in the study of certain diseases and disorders. Further research is needed to fully understand its mechanism of action and to develop it as a therapeutic agent.

Synthesis Methods

The synthesis of 1-acetyl-4-(2,5-difluorobenzyl)piperazine involves the reaction of 1-acetylpiperazine with 2,5-difluorobenzyl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

1-acetyl-4-(2,5-difluorobenzyl)piperazine has been studied for its potential use in scientific research. It has been found to have various biochemical and physiological effects, making it useful in the study of certain diseases and disorders. It has been studied for its potential use in the treatment of anxiety, depression, and schizophrenia.